Cas no 1368818-66-9 (2-(2,5-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(2,5-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 1368818-66-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5869155
• PubChem ID: 82283632
• Update Time: 2025-11-05

2-(2,5-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxyphenyl)prop-2-enoic acid
• 1368818-66-9
• EN300-1865541

• Inchi： 1S/C11H12O4/c1-7(11(12)13)9-6-8(14-2)4-5-10(9)15-3/h4-6H,1H2,2-3H3,(H,12,13)
• InChI Key： FOWYQVYOLWSMTF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=C)C(=O)O)OC

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(2,5-dimethoxyphenyl)prop-2-enoic acid

Research Briefing on 2-(2,5-dimethoxyphenyl)prop-2-enoic acid (CAS: 1368818-66-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2,5-dimethoxyphenyl)prop-2-enoic acid (CAS: 1368818-66-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This α,β-unsaturated carboxylic acid derivative, featuring a dimethoxyphenyl moiety, has demonstrated promising biological activities that warrant further investigation. Current studies focus on its potential as a building block for drug development and as a modulator of various biological pathways.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) reveal that the electron-rich aromatic system combined with the α,β-unsaturated carbonyl group enables this compound to participate in Michael addition reactions with biological nucleophiles, suggesting potential applications as a covalent inhibitor scaffold. The compound's specific interactions with cysteine residues in target proteins have been characterized using mass spectrometry and X-ray crystallography, providing insights into its binding modalities.

In pharmacological screening, 2-(2,5-dimethoxyphenyl)prop-2-enoic acid has shown selective inhibition against several kinases involved in inflammatory pathways, with IC50 values ranging from 0.5-5 μM in cell-free assays. A 2024 study in ACS Chemical Biology demonstrated its ability to suppress NF-κB signaling in macrophage models, reducing pro-inflammatory cytokine production by 40-60% at non-cytotoxic concentrations (10-50 μM). These findings position the compound as a potential lead for developing anti-inflammatory therapeutics.

The synthetic accessibility of 1368818-66-9 has been improved through recent methodological developments. A 2023 Organic Process Research & Development publication described an optimized two-step synthesis from commercially available 2,5-dimethoxybenzaldehyde with an overall yield of 78%, featuring a novel Horner-Wadsworth-Emmons olefination as the key step. This scalable route facilitates further investigation of the compound's pharmaceutical potential.

Current research directions include structural modifications to enhance potency and selectivity, formulation studies to improve bioavailability, and detailed mechanistic investigations of its cellular targets. The compound's unique chemical features continue to attract attention from both academic and industrial researchers exploring novel bioactive molecules in the chemical biology space.